Cas no 1379812-07-3 (2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid)
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-((((Benzyloxy)carbonyl)amino)methyl)-1-(tert-butoxycarbonyl)azetidin-3-yl)acetic acid
- 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid
- FCH2876669
- SB11898
- OR312047
- 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid
-
- Inchi: 1S/C19H26N2O6/c1-18(2,3)27-17(25)21-12-19(13-21,9-15(22)23)11-20-16(24)26-10-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,20,24)(H,22,23)
- InChI Key: KSLHOXMJJWGNLY-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(CC(=O)O)(CNC(=O)OCC2C=CC=CC=2)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 545
- Topological Polar Surface Area: 105
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284547-100mg |
2-(3-((((Benzyloxy)carbonyl)amino)methyl)-1-(tert-butoxycarbonyl)azetidin-3-yl)acetic acid |
1379812-07-3 | 95% | 100mg |
$388 | 2021-06-09 | |
| Chemenu | CM284547-100mg |
2-(3-((((Benzyloxy)carbonyl)amino)methyl)-1-(tert-butoxycarbonyl)azetidin-3-yl)acetic acid |
1379812-07-3 | 95% | 100mg |
$458 | 2023-03-07 | |
| Chemenu | CM284547-250mg |
2-(3-((((Benzyloxy)carbonyl)amino)methyl)-1-(tert-butoxycarbonyl)azetidin-3-yl)acetic acid |
1379812-07-3 | 95% | 250mg |
$688 | 2023-03-07 | |
| Chemenu | CM284547-500mg |
2-(3-((((Benzyloxy)carbonyl)amino)methyl)-1-(tert-butoxycarbonyl)azetidin-3-yl)acetic acid |
1379812-07-3 | 95% | 500mg |
$917 | 2023-03-07 | |
| Chemenu | CM284547-1g |
2-(3-((((Benzyloxy)carbonyl)amino)methyl)-1-(tert-butoxycarbonyl)azetidin-3-yl)acetic acid |
1379812-07-3 | 95% | 1g |
$1147 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06711-100MG |
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid |
1379812-07-3 | 95% | 100MG |
¥ 1,920.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06711-250MG |
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid |
1379812-07-3 | 95% | 250MG |
¥ 3,075.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06711-500MG |
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid |
1379812-07-3 | 95% | 500MG |
¥ 5,121.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06711-1G |
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid |
1379812-07-3 | 95% | 1g |
¥ 7,682.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06711-5G |
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid |
1379812-07-3 | 95% | 5g |
¥ 23,047.00 | 2023-03-31 |
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid
Introduction to 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic Acid (CAS No. 1379812-07-3)
2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid, identified by its CAS number 1379812-07-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple protective groups, such as the benzyloxy carbonyl (Boc) and tert-butoxy carbonyl (Boc), underscores its utility as a versatile intermediate in the synthesis of more complex molecules.
The structure of 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid features a central azetidine ring substituted with functionalized side chains. The amino group at the 3-position is protected by a Boc group, while the 1-position also bears a Boc moiety, making it an excellent precursor for further derivatization. Additionally, the presence of a methyl group at the 3-position introduces a chiral center, which can be exploited to produce enantiomerically pure compounds, a crucial aspect in pharmaceutical development.
In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores in drug discovery. The flexibility of the azetidine ring allows for the accommodation of various substituents, making it a valuable scaffold for designing molecules with specific biological activities. For instance, studies have shown that azetidine derivatives can exhibit properties such as inhibitory effects on enzymes and receptors involved in inflammatory and infectious diseases.
The protective groups in 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid serve multiple purposes. The Boc groups not only prevent unwanted side reactions but also allow for selective deprotection under mild acidic conditions, facilitating controlled synthesis pathways. This makes the compound particularly useful in multi-step synthetic routes where precise control over reaction conditions is essential.
Recent advancements in synthetic methodologies have enabled the efficient preparation of complex azetidine derivatives like 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to introduce specific functional groups with high selectivity and yield. These innovations have opened new avenues for the development of novel pharmaceutical agents based on azetidine scaffolds.
The biological activity of 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. Furthermore, its structural features make it a promising candidate for further optimization to enhance its binding affinity and selectivity towards target proteins. Such properties are critical for developing drugs with improved efficacy and reduced side effects.
The synthesis of analogs derived from 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid is an active area of research. By modifying the substituents on the azetidine ring or introducing additional functional groups, researchers aim to fine-tune the biological profile of these compounds. For example, replacing one of the Boc groups with a different protecting group or introducing heteroatoms into the ring system could lead to novel derivatives with enhanced pharmacological properties.
The role of computational chemistry in designing and optimizing azetidine derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of these compounds with target proteins and identifying key structural features that contribute to their biological activity. By integrating experimental data with computational insights, researchers can accelerate the discovery process and prioritize promising candidates for further investigation.
In conclusion, 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butooxy)carbonyl]azetidin-3-yl]acetic acid (CAS No. 1379812-07-3) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile synthetic applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic possibilities, compounds like this are poised to play a crucial role in addressing unmet medical needs.
1379812-07-3 (2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]azetidin-3-yl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)